4-ethyl-N-methyl-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide

• IUPAC Name: 4-ethyl-N-methyl-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]benzamide
• InChI: InChI=1S/C21H21N3O2/c1-4-16-6-8-17(9-7-16)21(25)24(3)18-10-12-19(13-11-18)26-20-14-5-15(2)22-23-20/h5-14H,4H2,1-3H3
• InChI Key: PPIPIIPIGGVJCB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N(C)C2=CC=C(C=C2)OC3=NN=C(C=C3)C
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, N-Methylbenzamide, include a boiling point of 167 °C/11 mmHg (lit.), a melting point of 76-78 °C (lit.), and solubility in ethanol: soluble 50 mg/mL, clear, yellow-green. The specific properties of “4-ethyl-N-methyl-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide” were not found in the search results.

Scientific Research Applications

Pharmacological Characterization and Behavioral Effects

• Dopamine D2‐Like Receptor Antagonists: Substituted benzamide analogs, such as eticlopride, exhibit high affinity and selectivity for dopamine (DA) D2‐like receptors. These compounds have been utilized in research to understand DA receptor function, the role of D2‐like receptors in behavior, and their impact on preclinical animal models. This research highlights the utility of benzamide analogs in investigating central nervous system functions and developing antipsychotic treatments (Martelle & Nader, 2008).

Environmental and Biological Significance

• Antimicrobial Scaffolds

  Heterocyclic compounds, including those with triazine and benzoxazine scaffolds, have shown a wide spectrum of biological activities. Synthetic derivatives of these compounds have been evaluated for their antibacterial, antifungal, anti-cancer, antiviral, and antimalarial properties. Such studies underline the potential of benzamide analogs and related heterocyclic compounds in developing future drugs (Verma et al., 2019).

• Environmental Contaminants and Safety

  Concerns have been raised regarding the environmental safety of commonly used ultraviolet (UV) filters, including certain benzamide derivatives. These compounds have been detected in various environmental matrices, suggesting potential ecological impacts. Research in this area focuses on understanding the fate, bioaccumulation, and toxicity of these chemicals to mitigate their environmental footprint (Schneider & Lim, 2019).

Safety and Hazards

For N-Methylbenzamide, the safety information includes a GHS07 pictogram, a warning signal word, and a hazard statement H302. It is classified as Acute Tox. 4 Oral. The specific safety and hazards information for “4-ethyl-N-methyl-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide” was not found in the search results.